Cas no 1226205-69-1 (3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine)

• Product Name: 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine
• CAS No: 1226205-69-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5776638
• PubChem ID: 82077193
• Update Time: 2025-05-21

3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine Chemical and Physical Properties

Names and Identifiers

• [6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-yl]methanamine
• 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine
• 1226205-69-1
• DTXSID901190302
• EN300-740024
• 2H-1-Benzopyran-4-methanamine, 3,4-dihydro-6-(1-methylethyl)-

• Inchi： 1S/C13H19NO/c1-9(2)10-3-4-13-12(7-10)11(8-14)5-6-15-13/h3-4,7,9,11H,5-6,8,14H2,1-2H3
• InChI Key： VNZTYIFOJXWXST-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)C)=CC=2C(CN)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±29.0 °C(Predicted)
• pka: 9.81±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine

Comprehensive Overview of 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine (CAS No. 1226205-69-1)

The compound 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine, identified by its CAS number 1226205-69-1, is a structurally unique molecule that has garnered attention in pharmaceutical and biochemical research. This benzopyran derivative is characterized by its dihydro structure and an isopropyl substitution at the 6-position, which contributes to its distinct physicochemical properties. Researchers are increasingly exploring its potential applications due to its amine functional group, which enhances its reactivity and interaction with biological targets.

In recent years, the demand for specialty chemicals like 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine has surged, driven by advancements in drug discovery and material science. This compound is often discussed in the context of heterocyclic chemistry, a field that focuses on the synthesis and application of ring structures containing multiple elements. Its benzopyran core is particularly noteworthy, as it is a common scaffold in many bioactive molecules, including those with potential therapeutic benefits.

One of the most frequently searched questions about this compound revolves around its synthetic routes and industrial applications. Scientists have developed several efficient synthesis methods to produce 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine, often involving catalytic hydrogenation or cyclization reactions. These methods are optimized for high yield and purity, making the compound accessible for further research and development. Additionally, its stability under various conditions makes it a candidate for use in pharmaceutical formulations and advanced materials.

The pharmacological potential of 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine is another hot topic among researchers. Preliminary studies suggest that its molecular structure may interact with central nervous system receptors, sparking interest in its possible role in neurological research. However, it is crucial to note that further in vitro and in vivo studies are required to validate these hypotheses. The compound's lipophilicity and blood-brain barrier permeability are also areas of active investigation.

From an environmental and safety perspective, 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine is generally regarded as stable under standard laboratory conditions. However, like all organic compounds, proper handling and storage are essential to prevent degradation. Its biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, 3,4-Dihydro-6-(1-methylethyl)-2H-1-benzopyran-4-methanamine (CAS No. 1226205-69-1) represents a fascinating area of study in modern chemistry. Its versatile structure and potential applications make it a valuable subject for researchers exploring new therapeutic agents and functional materials. As the scientific community continues to uncover its properties and uses, this compound is poised to play a significant role in future innovations.